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Compound of Interest

Compound Name:
17β-Estradiol 3-O-Sulfate-d3

Sodium Salt

Cat. No.: B1157746

Get Quote

Executive Summary
Current Status: There is currently no unique CAS Registry Number assigned specifically to the

d3-labeled 17β-Estradiol 3-O-Sulfate.

While the parent compound (17β-Estradiol) and the d4-labeled sulfate analog have established

CAS numbers, the d3-sulfate variant remains a specialized catalog item often identified by

supplier-specific codes rather than a public registry number.

Recommendation: For regulatory filing and standardized method validation, most bioanalytical

protocols utilize the d4-labeled analog (CAS 352431-50-6) due to its established traceability. If

the d3-variant is chemically required (e.g., to avoid specific mass interferences), it must be

validated via Certificate of Analysis (CoA) rather than CAS search.

Compound Profile & CAS Registry Data
The following table consolidates the chemical identity of the target compound against its

closest registered analogs.
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Compound
Variant

Chemical
Name

CAS Number
Molecular
Formula

Application

Target (d3)

17β-Estradiol 3-

O-Sulfate-d3

(Sodium Salt)

Unassigned C₁₈H₂₀D₃NaO₅S Custom IS

Standard (d4)

17β-Estradiol-

2,4,16,16-d4 3-

Sulfate (Sodium

Salt)

352431-50-6 C₁₈H₁₉D₄NaO₅S
Industry

Standard IS

Unlabeled

17β-Estradiol 3-

Sulfate (Sodium

Salt)

4999-79-5 C₁₈H₂₃NaO₅S Analyte

Unlabeled (Acid)

17β-Estradiol 3-

Sulfate (Free

Acid)

481-96-9 C₁₈H₂₄O₅S Metabolite

Parent (d3) 17β-Estradiol-d3 79037-37-9 C₁₈H₂₁D₃O₂ Precursor

Why the "d3" CAS is Missing
CAS numbers are assigned sequentially upon publication or registration. Deuterated

metabolites are often custom-synthesized by specialized labs (e.g., C/D/N Isotopes, Toronto

Research Chemicals) and may not be registered if they are not widely cited in patent or

academic literature.

d4 Prevalence: The d4 variant is synthesized by deuterating the 2, 4, 16, and 16 positions,

which are chemically accessible. This availability has made it the default standard, earning it

a CAS number.

d3 Specificity: The d3 variant (often labeled at C16, C17, or C2/C4) is less common and

typically used only when the d4 mass shift overlaps with a matrix interference.

Technical Investigation: Sourcing & Validation
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Since a CAS search will yield null results for the d3-sulfate, researchers must rely on chemical

validation rather than registry verification.

A. Sourcing Strategy
When ordering "17β-Estradiol 3-O-Sulfate-d3", you will likely encounter it under catalog

numbers rather than CAS.

MedChemExpress: Lists as "17β-Estradiol sulfate-d3 sodium" (Cat. No. HY-141672).[1]

Toronto Research Chemicals (TRC): Often lists d3 steroids; check for "Estradiol-d3 3-sulfate

sodium salt".

B. Validation Protocol (The "Self-Validating" System)
Because you cannot rely on a CAS number to guarantee identity, you must implement a Cross-

Validation Workflow using the d4 standard as a reference.

Experiment: Isotopic Purity & Shift Confirmation
Objective: Confirm the d3 material is distinct from the d0 (analyte) and d4 (standard) to prevent

"cross-talk" in the MS detector.

Solubility Check: Dissolve 1 mg of d3-Sulfate in Methanol (stock 1 mg/mL).

Q1 Scan (Precursor Ion): Infuse into MS (Negative Mode, ESI-).

Expected d0 (Unlabeled): m/z 351.1 [M-Na]⁻

Expected d3 (Target): m/z 354.1 [M-Na]⁻ (+3 Da shift)

Expected d4 (Standard): m/z 355.1 [M-Na]⁻ (+4 Da shift)

Isotopic Contribution Analysis:

Check m/z 351.1 intensity in the d3 stock. Requirement: < 0.5% (to prevent false positives

in study samples).

Analytical Application: LC-MS/MS Pathway
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The following diagram illustrates the workflow for validating the d3-standard in a metabolic

profiling assay.
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Figure 1: Decision matrix for selecting and validating deuterated estradiol sulfates when a CAS

number is unavailable.

Metabolic Context
Understanding the biological formation of this metabolite is crucial for interpreting background

levels in blank matrices.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1157746/docs?utm_src=pdf-body-img#technical-guide-cas-identification-validation-of-17-estradiol-3-o-sulfate-d3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1157746?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


17β-Estradiol
(Active Hormone)

17β-Estradiol 3-O-Sulfate
(Inactive Reservoir)

 Sulfation (Liver/Intestine)

SULT1A1 / SULT1E1
(Sulfotransferases)

 STS (Sulfatase)
Recycling

Renal Excretion
(High Polarity)

Click to download full resolution via product page

Figure 2: The reversible sulfation pathway of Estradiol. The sulfate form acts as a circulating

reservoir.

Scientific Insight: The sulfate conjugate (E2S) circulates at much higher concentrations than

free estradiol (E2). When using the d3-sulfate as an Internal Standard, ensure your de-

solvation potential (DP) in the MS source is optimized to prevent in-source fragmentation,

which could strip the sulfate group and mimic the parent hormone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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